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Compound of Interest

Compound Name:

2-

(Trifluoromethoxy)benzenesulfona

mide

Cat. No.: B1304635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers
This technical guide provides a comprehensive overview of 2-
(trifluoromethoxy)benzenesulfonamide, a key intermediate in the development of novel

pharmaceuticals and agrochemicals.

Identifier Value

SMILES O=S(=O)(N)C1=CC=CC=C1OC(F)(F)F[1]

InChIKey HIFGQHGWMTZMOH-UHFFFAOYSA-N[1]

Physicochemical Properties
Key physicochemical properties of 2-(trifluoromethoxy)benzenesulfonamide are

summarized below, providing essential information for its handling, formulation, and synthesis.
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Property Value Source

CAS Number 37526-59-3 [2][3]

Molecular Formula C7H6F3NO3S [2][3]

Molecular Weight 241.18 g/mol [2]

Appearance
White to light yellow to light

orange powder to crystal
[2]

Melting Point 185 - 190 °C [2]

Purity ≥ 98% (GC) [2]

Storage Store at room temperature [2]

Synthesis and Experimental Protocols
A detailed method for the synthesis of 2-(trifluoromethoxy)benzenesulfonamide involves the

dehalogenation of halogenated trifluoromethoxybenzene sulfonamides. This process, outlined

in German patent DE19543323A1, allows for the production of the compound in high yield and

purity.

Reaction Scheme:

A generalized workflow for this synthesis is depicted below.
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Synthesis Workflow for 2-(trifluoromethoxy)benzenesulfonamide

Reactants & Catalyst Reaction Conditions

Process
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Caption: A diagram illustrating the general workflow for the synthesis of 2-
(trifluoromethoxy)benzenesulfonamide via dehalogenation.

Detailed Experimental Protocol:

The following protocol is adapted from patent DE19543323A1.

Reaction Setup: In a suitable reaction vessel, combine the halogenated 2-
(trifluoromethoxy)benzenesulfonamide with a diluent (solvent) and a catalyst. An acid

acceptor may also be added if necessary.

Hydrogenation: The mixture is then hydrogenated with hydrogen gas at a temperature

ranging from 0 to 200 °C and under elevated pressure.

Work-up: Upon completion of the reaction, the catalyst is filtered off. The filtrate is then

concentrated.

Extraction and Drying: The residue is taken up in a suitable organic solvent (e.g., ethyl

acetate) and washed with water. The organic phase is separated, dried over a drying agent

like sodium sulfate, and filtered.

Crystallization and Isolation: The filtrate is concentrated, and the resulting residue is treated

with a polar organic liquid (e.g., n-butanol) to induce crystallization. The pure, crystalline 2-
(trifluoromethoxy)benzenesulfonamide is then isolated by suction filtration.

Applications in Research and Development
2-(trifluoromethoxy)benzenesulfonamide is a versatile building block in the synthesis of a

variety of biologically active molecules. Its trifluoromethoxy group can enhance properties such

as metabolic stability and lipophilicity, making it a valuable moiety in drug design.

Pharmaceutical Development:

This compound serves as a key intermediate in the synthesis of potential therapeutic agents,

particularly in the areas of:

Anti-inflammatory agents[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.chemimpex.com/products/46449
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer agents[2]

Agrochemicals:

2-(trifluoromethoxy)benzenesulfonamide is utilized in the formulation of modern

agrochemicals, including:

Herbicides[2]

Pesticides[2]

Biological Activity and Signaling Pathways
Currently, there is limited publicly available data on the specific biological activity and

associated signaling pathways of 2-(trifluoromethoxy)benzenesulfonamide itself. Its primary

role is as a precursor in the synthesis of other active compounds. The biological activity of the

final products will be dependent on the overall structure of the molecule.

The logical relationship for its application is as follows:
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Application Logic of 2-(trifluoromethoxy)benzenesulfonamide

2-(trifluoromethoxy)benzenesulfonamide

Chemical Synthesis / Derivatization

Pharmaceutical Agents (e.g., Anti-inflammatory, Anticancer) Agrochemicals (e.g., Herbicides, Pesticides)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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